Cas no 344616-91-7 (3-3-(piperazin-1-yl)propyl-1,3-oxazolidin-2-one)

• Product Name: 3-3-(piperazin-1-yl)propyl-1,3-oxazolidin-2-one
• CAS No: 344616-91-7
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 6019905
• PubChem ID: 18430894
• Update Time: 2025-05-25

3-3-(piperazin-1-yl)propyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-3-(piperazin-1-yl)propyl-1,3-oxazolidin-2-one
• SCHEMBL7625818
• 344616-91-7
• 3-[3-(piperazin-1-yl)propyl]-1,3-oxazolidin-2-one
• EN300-2079455
• AKOS010605190

• Inchi： 1S/C10H19N3O2/c14-10-13(8-9-15-10)5-1-4-12-6-2-11-3-7-12/h11H,1-9H2
• InChI Key： QGUORVDWAYZRKD-UHFFFAOYSA-N
• SMILES： O1C(N(CC1)CCCN1CCNCC1)=O

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 3-3-(piperazin-1-yl)propyl-1,3-oxazolidin-2-one

Compound CAS No 344616-91-7: 3-(Piperazin-1-yl)propyl 1,3-Oxazolidin-2-one

Compound CAS No 344616-91-7, also known as 3-(Piperazin-1-yl)propyl 1,3-Oxazolidin-2-one, is a versatile and intriguing chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines a piperazine moiety with an oxazolidinone ring, making it a valuable building block for various applications.

The molecular structure of 3-(Piperazin-1-yl)propyl 1,3-Oxazolidin-2-one is notable for its potential to engage in hydrogen bonding and other non-covalent interactions. These properties make it an attractive candidate for drug design, particularly in the development of bioactive molecules with enhanced solubility and stability. Recent studies have explored its role in the synthesis of peptide mimetics and other bioactive agents, highlighting its importance in modern drug discovery.

One of the most recent advancements involving this compound is its application in the construction of macrocyclic structures. Researchers have utilized its functional groups to facilitate cyclization reactions, leading to the formation of complex ring systems with potential applications in enzyme inhibition and receptor targeting. The ability of CAS No 344616-91-7 to participate in such reactions underscores its versatility as a synthetic intermediate.

In addition to its role in macrocycle synthesis, 3-(Piperazin-1-yl)propyl 1,3-Oxazolidin-2-one has been employed in the development of prodrugs and delivery systems. Its oxazolidinone ring serves as a stable platform for attaching various functional groups, enabling controlled release mechanisms and improved pharmacokinetics. This has led to its exploration in targeted drug delivery systems, particularly in cancer therapy.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the piperazine derivative followed by coupling with the oxazolidinone moiety. Recent optimizations have focused on improving yield and purity through the use of catalytic asymmetric methods and green chemistry principles. These advancements not only enhance the efficiency of production but also align with current sustainability goals in chemical manufacturing.

CAS No 344616-91-7's structural flexibility has also made it a valuable tool in materials science. Its ability to form self-assembled monolayers and supramolecular structures has been leveraged in the development of novel materials for sensors, catalysts, and nanotechnology applications. This diversification into materials science highlights its broad applicability beyond traditional pharmaceutical uses.

In conclusion, Compound CAS No 344616-91-7, or 3-(Piperazin-1-y l)propyl 1,3-Oxazolidin -2-one, stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and functional properties continue to drive innovation across multiple disciplines, making it a cornerstone for future research and development efforts.